Cas no 1225850-36-1 (4-(4-ethylphenyl)-1H-imidazole)

• Product Name: 4-(4-ethylphenyl)-1H-imidazole
• CAS No: 1225850-36-1
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 5896036
• PubChem ID: 57248338
• Update Time: 2025-10-24

4-(4-ethylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethylphenyl)-1H-imidazole
• 1225850-36-1
• EN300-1855465
• SCHEMBL4482880
• SCHEMBL14340675

• Inchi： 1S/C11H12N2/c1-2-9-3-5-10(6-4-9)11-7-12-8-13-11/h3-8H,2H2,1H3,(H,12,13)
• InChI Key： DPYOCJVDJUXASR-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(4-ethylphenyl)-1H-imidazole

Comprehensive Overview of 4-(4-ethylphenyl)-1H-imidazole (CAS No. 1225850-36-1): Properties, Applications, and Industry Insights

4-(4-ethylphenyl)-1H-imidazole (CAS No. 1225850-36-1) is a specialized organic compound belonging to the imidazole family, a class of heterocyclic compounds widely recognized for their versatility in pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure combining an ethylphenyl group with an imidazole ring, which contributes to its distinct chemical and physical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, catalysis, and advanced material synthesis.

The growing demand for imidazole derivatives in modern chemistry has placed 4-(4-ethylphenyl)-1H-imidazole under the spotlight. Recent studies highlight its role as a building block for small-molecule inhibitors and biologically active compounds. Its structural flexibility allows for modifications that can enhance binding affinity or solubility, making it a valuable candidate for medicinal chemistry projects. Additionally, its thermal stability and electronic properties have sparked interest in organic electronics and photovoltaic materials, aligning with the global push for sustainable technologies.

From an industrial perspective, the synthesis of CAS No. 1225850-36-1 involves multi-step organic reactions, often requiring precise control of conditions to achieve high purity. Manufacturers emphasize the importance of process optimization and green chemistry principles to reduce environmental impact. This aligns with the broader trend of sustainable chemical production, a topic frequently searched by professionals seeking eco-friendly alternatives. The compound’s compatibility with cross-coupling reactions and catalytic systems further enhances its utility in high-value chemical synthesis.

In the context of drug development, 4-(4-ethylphenyl)-1H-imidazole has been explored for its potential interactions with enzyme targets and receptor proteins. Its pharmacophore characteristics make it a promising scaffold for designing anti-inflammatory or antimicrobial agents, addressing the urgent need for novel therapeutics amid rising antibiotic resistance. These applications are frequently discussed in forums and publications, reflecting the compound’s relevance to current biomedical research trends.

Beyond pharmaceuticals, the compound’s electronic properties have drawn attention in material science. Its conjugated system and potential for charge transport make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). As industries shift toward flexible electronics and energy-efficient devices, the demand for such specialized compounds is expected to rise. This intersection of chemistry and technology is a hot topic in academic and industrial circles, often appearing in searches related to next-generation materials.

Quality control and analytical characterization of 4-(4-ethylphenyl)-1H-imidazole are critical for ensuring consistency in research and production. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. These methods are frequently queried by laboratory technicians and chemists, underscoring the importance of analytical validation in chemical workflows.

In summary, 4-(4-ethylphenyl)-1H-imidazole (CAS No. 1225850-36-1) represents a multifaceted compound with significant potential across diverse fields. Its applications in drug discovery, material science, and catalysis highlight its adaptability and value in modern chemistry. As research continues to uncover new uses, this compound is poised to remain a key player in innovation-driven industries, answering the call for sustainable and high-performance chemical solutions.